Cas no 954643-27-7 (N-(4-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)benzamide)

• Product Name: N-(4-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)benzamide
• CAS No: 954643-27-7
• MF: C₂₃H₂₂N₄O₄S
• MW: 450.510183811188
• CID: 5957487
• PubChem ID: 16915016
• Update Time: 2025-07-28

N-(4-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)benzamide
• N-[4-[4-(1,3-benzodioxol-5-ylmethyl)piperazine-1-carbonyl]-1,3-thiazol-2-yl]benzamide
• N-(4-(4-(benzo[d][1,3]dioxol-5-ylmethyl)piperazine-1-carbonyl)thiazol-2-yl)benzamide
• F2365-0137
• 954643-27-7
• AKOS024643142
• N-(4-{4-[(2H-1,3-benzodioxol-5-yl)methyl]piperazine-1-carbonyl}-1,3-thiazol-2-yl)benzamide

• Inchi： 1S/C23H22N4O4S/c28-21(17-4-2-1-3-5-17)25-23-24-18(14-32-23)22(29)27-10-8-26(9-11-27)13-16-6-7-19-20(12-16)31-15-30-19/h1-7,12,14H,8-11,13,15H2,(H,24,25,28)
• InChI Key： KDJRPXWQNNWZHI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C(N2CCN(CC3=CC=C4OCOC4=C3)CC2)=O)=CS1)(=O)C1=CC=CC=C1

Computed Properties

• Exact Mass: 450.13617637g/mol
• Monoisotopic Mass: 450.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 112Ų

Additional information on N-(4-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)benzamide

Introduction to Compound CAS No. 954643-27-7: N-(4-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)benzamide

The compound with CAS No. 954643-27-7, known as N-(4-{4-(2H-1,3-benzodioxol-5-yl)methylpiperazine-1-carbonyl}-1,3-thiazol-2-yl)benzamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and pharmacology. This compound is characterized by its intricate architecture, which includes a benzodioxole group, a piperazine ring, and a thiazole moiety, all interconnected through amide bonds. The presence of these functional groups suggests that the compound may exhibit unique chemical reactivity and biological activity.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The benzodioxole group, for instance, is known for its ability to act as a hydrogen bond donor or acceptor, which can enhance the bioavailability of a compound. Similarly, the piperazine ring is a common structural motif in pharmaceuticals due to its ability to form hydrogen bonds and its flexibility in accommodating various substituents. The thiazole moiety adds another layer of complexity to the molecule, potentially contributing to its stability and reactivity.

One of the most promising applications of this compound lies in its potential as a lead molecule for the development of novel therapeutic agents. Researchers have been exploring the role of such compounds in targeting specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For example, recent studies have demonstrated that compounds with similar structural features can inhibit key enzymes like cyclin-dependent kinases (CDKs), which are implicated in cell cycle regulation and cancer progression.

In addition to its therapeutic potential, this compound has also been studied for its role in chemical synthesis and catalysis. The thiazole ring, in particular, has been shown to act as a catalyst in certain organic reactions due to its ability to stabilize transition states through resonance effects. This property makes it an attractive candidate for use in green chemistry initiatives aimed at developing more efficient and environmentally friendly synthetic pathways.

The synthesis of this compound involves a series of carefully designed steps that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Key steps include the formation of the benzodioxole group through oxidative coupling reactions and the construction of the thiazole ring via cyclization processes. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

From an analytical standpoint, this compound has been characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into its molecular structure and stability under different conditions. For instance, NMR studies have revealed that the benzodioxole group exhibits characteristic aromatic proton signals that are distinct from those of other aromatic systems.

Looking ahead, there is significant interest in exploring the pharmacokinetic properties of this compound to assess its suitability as a drug candidate. Preclinical studies are currently underway to evaluate its absorption, distribution, metabolism, and excretion (ADME) profile in animal models. Early results suggest that the compound has favorable pharmacokinetic characteristics due to its balanced lipophilicity and hydrophilicity.

In conclusion, CAS No. 954643-27-7 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structural features make it an invaluable tool for researchers working on drug discovery, catalysis, and chemical synthesis. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future advancements in these fields.